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Compound of Interest

Compound Name: 2-Chloro-1,4-dimethoxybenzene

Cat. No.: B1200979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
Chloro-1,4-dimethoxybenzene (CAS No. 2100-42-7), a compound of interest in various
chemical and pharmaceutical applications. This document outlines its key physical constants,
detailed experimental protocols for their determination, and a logical workflow for these

analytical procedures.

Core Physical Properties

2-Chloro-1,4-dimethoxybenzene, also known as 2,5-dimethoxychlorobenzene, is an aromatic
compound with the molecular formula CsHsCIlO2.[1] At room temperature, it typically appears as
a clear green or colorless to almost colorless liquid.[1] The fundamental physical constants of
this compound are summarized in the table below.
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Property Value Units Conditions

Melting Point 8.1[11[2] °C

Boiling Point 247[1][21[3] °C ©@ 1013 mbar (759.85
mmHg)[2]

Boiling Point 235[4][5] °C

Density 1.21[1][3] g/cm3

Specific Gravity 1.210[2] (20/20)

Refractive Index 1.546[1] @ 20°C

Flash Point 117[2][3] °C

Molecular Weight 172.61[1] g/mol

Experimental Protocols

The determination of melting and boiling points are fundamental procedures for the

characterization and purity assessment of chemical compounds. The following sections detail

the standard methodologies for these measurements.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

The capillary method is a widely used and reliable technique for this determination.

Apparatus:

Thermometer

Glass capillary tubes (sealed at one end)

Mortar and pestle (if sample is crystalline)

Melting point apparatus (e.g., Mel-Temp or similar)
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Procedure:

Sample Preparation: The sample must be completely dry and in a fine powdered form to
ensure uniform heating.[6][7] If the sample consists of coarse crystals, it should be gently
ground into a fine powder.[7]

Capillary Tube Loading: A small amount of the powdered sample is introduced into the open
end of a capillary tube. The tube is then tapped gently to pack the sample into the sealed
end, forming a compact column of 2-3 mm in height.[8][9]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[6][8]

Heating and Observation:

o For an unknown sample, a preliminary rapid heating is often performed to determine an
approximate melting range.[10]

o For a precise measurement, the apparatus is heated to a temperature about 15-20°C
below the expected melting point. The heating rate is then reduced to 1-2°C per minute to
allow for thermal equilibrium between the sample, heating block, and thermometer.[8]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range. For a pure compound, this range is
typically narrow (0.5-1.0°C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[4][11] The Thiele tube method is a common and efficient
technique for determining the boiling point of small quantities of a liquid.

Apparatus:
e Thiele tube[1][2]

e Small test tube (e.g., Durham tube)
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Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: A small volume (approximately 0.5 mL) of the liquid sample is placed
into the small test tube.[1]

e Apparatus Assembly:

o A capillary tube is sealed at one end. The open end is then placed down into the liquid in
the test tube.

o The test tube is attached to a thermometer using a rubber band or wire, ensuring the
bottom of the test tube is aligned with the thermometer bulb.[1]

e Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele
tube, which is filled with heating oil to a level above the side arm.[1][12]

e Heating: The side arm of the Thiele tube is gently and continuously heated.[1] The design of
the Thiele tube promotes the circulation of the oil via convection, ensuring uniform heating of
the sample.[2]

e Observation and Measurement:

o As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

o When the boiling point of the liquid is reached and slightly exceeded, a rapid and
continuous stream of bubbles will emerge from the capillary tube.[1]

o The heat source is then removed, and the apparatus is allowed to cool.
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o The boiling point is the temperature at which the stream of bubbles stops and the liquid is
just drawn back into the capillary tube.[1][4] This indicates that the vapor pressure of the
sample is equal to the atmospheric pressure.

Experimental Workflow Visualization

The logical flow for the determination of the physicochemical properties described above can
be visualized as follows.
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Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200979?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

